Cas no 2150355-83-0 (5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2150355-83-0
• MF: C₈H₇IN₄O
• MW: 302.07185292244
• CID: 6122331
• PubChem ID: 165723674
• Update Time: 2025-10-29

5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• EN300-1292703
• 2150355-83-0

• Inchi： 1S/C8H7IN4O/c1-12-8(6(5-14)2-10-12)13-4-7(9)3-11-13/h2-5H,1H3
• InChI Key： QRSUTTKBJBRFAL-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1=C(C=O)C=NN1C

Computed Properties

• Exact Mass: 301.96646g/mol
• Monoisotopic Mass: 301.96646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.7Ų

Additional information on 5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2150355-83-0)

5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2150355-83-0, represents a structurally unique entity with potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates multiple functional groups, including an aldehyde moiety and an iodinated pyrazole ring, which contribute to its distinct chemical properties and reactivity.

The pyrazole core is a heterocyclic aromatic system that is widely recognized for its biological significance. Pyrazole derivatives have been extensively studied due to their diverse pharmacological activities, ranging from anti-inflammatory and antimicrobial effects to more specialized applications in oncology and central nervous system disorders. The presence of the 4-iodo substituent in the pyrazole ring enhances the compound's utility as a synthetic intermediate, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for the development of biologically active molecules.

The aldehyde group at the 4-position of the pyrazole scaffold serves as a versatile handle for further functionalization. Aldehydes are well-known for their ability to participate in condensation reactions, forming Schiff bases or imines, which can be further elaborated into more intricate structures. This reactivity makes 5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde a valuable building block in medicinal chemistry, enabling the rapid assembly of novel compounds with tailored biological profiles.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their prevalence in natural products and synthetic drugs. The pyrazole derivatives, in particular, have been implicated in several pharmacological frameworks, including nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The structural motif of this compound aligns with many successful drug candidates, suggesting its potential as a lead molecule or intermediate in the synthesis of next-generation therapeutics.

In the realm of medicinal chemistry, the incorporation of halogen atoms, such as iodine, into heterocyclic systems has been strategically employed to enhance metabolic stability and binding affinity. The iodo-pyrazole moiety in this compound not only facilitates further chemical transformations but also may contribute to improved pharmacokinetic properties upon derivatization. This aspect has been explored in recent studies focusing on optimizing drug-like properties through structural modifications.

One notable application of 5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde is its utility as a precursor in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to human diseases. For instance, pyrazole-based compounds have shown promise in inhibiting Janus kinases (JAKs), which play a crucial role in inflammatory responses and autoimmune disorders. The aldehyde functionality allows for selective modifications that can fine-tune the binding interactions with target proteins, thereby enhancing therapeutic efficacy.

Moreover, the compound's structural features make it amenable to exploration as a scaffold for developing antiviral agents. The pyrazole ring is a common component in molecules designed to interfere with viral replication mechanisms. The presence of an iodine atom provides additional opportunities for derivatization through transition-metal-catalyzed reactions, enabling access to diverse libraries of compounds for high-throughput screening.

Recent research has also delved into the potential applications of this compound in materials science and catalysis. The unique electronic properties conferred by the pyrazole and iodine substituents have been investigated for their roles in organic electronics and photoredox catalysis. Such studies underscore the versatility of 5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde, extending beyond traditional pharmaceutical applications into emerging interdisciplinary fields.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the 4-iodo substituent, followed by functional group interconversions to establish the aldehyde moiety at the appropriate position on the pyrazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 5-(4-iodo-1H-pyrazol-1-ylyl)-1-methyl-lH-pyrazole-l-carbaldehyde (CAS No. 2150355-B3) is a multifaceted compound with significant potential across multiple domains of chemical research and drug development. Its unique structural features, including the pyrazole core, aldehyde group, and 4-lodo substituent, make it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of biological pathways continues to expand, compounds like this one will undoubtedly play an increasingly important role in shaping future therapeutic strategies.